4-[2-(4-Benzyl-piperazin-1-yl)-2-oxo-ethyl]-8,9-dibromo-4-aza-tricyclo[5.2.1.0*2,6*]decane-3,5-dione
4-[2-(4-Benzyl-piperazin-1-yl)-2-oxo-ethyl]-8,9-dibromo-4-aza-tricyclo[5.2.1.0*2,6*]decane-3,5-dione
Brand Name:
Vulcanchem
CAS No.:
488786-61-4
VCID:
VC0435294
InChI:
InChI=1S/C22H25Br2N3O3/c23-19-14-10-15(20(19)24)18-17(14)21(29)27(22(18)30)12-16(28)26-8-6-25(7-9-26)11-13-4-2-1-3-5-13/h1-5,14-15,17-20H,6-12H2
SMILES:
C1CN(CCN1CC2=CC=CC=C2)C(=O)CN3C(=O)C4C5CC(C4C3=O)C(C5Br)Br
Molecular Formula:
C22H25Br2N3O3
Molecular Weight:
539.3g/mol
4-[2-(4-Benzyl-piperazin-1-yl)-2-oxo-ethyl]-8,9-dibromo-4-aza-tricyclo[5.2.1.0*2,6*]decane-3,5-dione
CAS No.: 488786-61-4
Main Products
VCID: VC0435294
Molecular Formula: C22H25Br2N3O3
Molecular Weight: 539.3g/mol
CAS No. | 488786-61-4 |
---|---|
Product Name | 4-[2-(4-Benzyl-piperazin-1-yl)-2-oxo-ethyl]-8,9-dibromo-4-aza-tricyclo[5.2.1.0*2,6*]decane-3,5-dione |
Molecular Formula | C22H25Br2N3O3 |
Molecular Weight | 539.3g/mol |
IUPAC Name | 4-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-8,9-dibromo-4-azatricyclo[5.2.1.02,6]decane-3,5-dione |
Standard InChI | InChI=1S/C22H25Br2N3O3/c23-19-14-10-15(20(19)24)18-17(14)21(29)27(22(18)30)12-16(28)26-8-6-25(7-9-26)11-13-4-2-1-3-5-13/h1-5,14-15,17-20H,6-12H2 |
Standard InChIKey | DSDQIJMWSKQXQQ-UHFFFAOYSA-N |
SMILES | C1CN(CCN1CC2=CC=CC=C2)C(=O)CN3C(=O)C4C5CC(C4C3=O)C(C5Br)Br |
Canonical SMILES | C1CN(CCN1CC2=CC=CC=C2)C(=O)CN3C(=O)C4C5CC(C4C3=O)C(C5Br)Br |
PubChem Compound | 5129939 |
Last Modified | Nov 11 2021 |
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